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Compound of Interest

Compound Name: Humulane

Cat. No.: B1235185

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling a-Humulene (also known as Humulane), including operational and disposal plans.
Adherence to these procedural guidelines is critical for minimizing risks and ensuring a safe
laboratory environment.

a-Humulene, a naturally occurring sesquiterpene, is recognized for its earthy, woody aroma
and is found in a variety of plants, including hops and cannabis.[1][2][3][4] While it has various
applications, proper handling is crucial due to its potential hazards. Safety Data Sheets (SDS)
classify a-Humulene as a substance that can cause skin irritation, serious eye irritation, and
may cause respiratory irritation.[5][6] It is also a combustible liquid.[7]

Personal Protective Equipment (PPE) and
Engineering Controls

A thorough hazard assessment should be conducted to determine the necessary PPE for any
given procedure involving a-Humulene.[8] The following table summarizes the recommended
PPE and engineering controls.
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Control Type Specification Purpose
o Use in a well-ventilated area To minimize inhalation of
Ventilation _
with local exhaust. vapors.[7]

To protect against eye

Eye Protection Safety goggles or glasses.
Y ¥ 9009 9 irritation.[5][6][7]

Chemical-resistant gloves )
To prevent skin contact and

Skin Protection (e.g., nitrile) and protective o
irritation.[5][6][7]

clothing.

Respirator with an appropriate ]
To prevent respiratory tract

Respiratory filter if ventilation is o
irritation.[7][9]

inadequate.

Safe Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of a-Humulene and
preventing accidents.

Handling:

Avoid breathing vapors or mist.[5][6]

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Use non-sparking tools.[11]

Wash hands thoroughly after handling.[11]
Storage:
» Keep the container tightly closed.[7]

» Store in a dry, cool, and well-ventilated place.[12]
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» Store away from strong oxidizing agents, strong acids, and strong bases.[7][11]

Emergency and First Aid Measures

In the event of exposure or a spill, immediate and appropriate action is necessary.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation - . .
difficult, seek medical attention.[6][7]
Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. If irritation

persists, seek medical advice.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) )

do. Continue rinsing and seek medical attention

if irritation persists.[6][7]

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical advice.[7]
Fi Use dry chemical, foam, or carbon dioxide
ire
extinguishers. Water spray can also be used.[7]
Absorb with inert material (e.g., sand, earth) and
Spil collect in a suitable container for disposal.
pi

Ensure adequate ventilation and eliminate all

ignition sources.[7]

Disposal Plan

Dispose of a-Humulene and its containers in accordance with all applicable local, regional, and
national regulations.[6][7] Do not allow the product to enter drains or waterways, as it can be

hazardous to aquatic life.[5]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for safely handling a-
Humulene in a laboratory setting.

Safe Handling Workflow for a-Humulene

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Gather Materials & a-Humulene

Proceed to Handling

dling

Weigh/Measure a-Humulene

Perform Experimental Procedure

Procedure Complete

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Dispose of Waste in Designated Container

Cleanup Complete

Post-Prpcedure

Remove and Dispose of PPE

l

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of a-Humulene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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